Cas no 1346687-59-9 (5-(1,3,4-Thiadiazol-2-yl)nicotinic acid)

5-(1,3,4-Thiadiazol-2-yl)nicotinic acid is a heterocyclic compound combining a nicotinic acid scaffold with a 1,3,4-thiadiazole moiety, offering unique chemical and pharmacological properties. Its structure enables versatile reactivity, making it valuable in medicinal chemistry as a building block for drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. The thiadiazole ring contributes to enhanced metabolic stability and binding affinity, while the nicotinic acid group provides opportunities for further derivatization. This compound is of interest in the synthesis of potential therapeutic agents targeting inflammation, infections, or metabolic disorders. Its well-defined structure and purity ensure reproducibility in research applications.

5-(1,3,4-Thiadiazol-2-yl)nicotinic acid structure

1346687-59-9 structure

Product Name:5-(1,3,4-Thiadiazol-2-yl)nicotinic acid

CAS No:1346687-59-9

MF:C₈H₅N₃O₂S

MW:207.209199666977

CID:1030082

PubChem ID:71303428

Update Time:2025-05-24

5-(1,3,4-Thiadiazol-2-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(1,3,4-Thiadiazol-2-yl)nicotinic acid
- 5-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxylic acid
- DTXSID90744921
- 1346687-59-9
- 5-(1,3,4-Thiadiazol-2-yl)nicotinicacid
- Inchi： 1S/C8H5N3O2S/c12-8(13)6-1-5(2-9-3-6)7-11-10-4-14-7/h1-4H,(H,12,13)
- InChI Key： NMSUAJZKXMBXOB-UHFFFAOYSA-N
- SMILES： S1C=NN=C1C1C=NC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 207.01024758g/mol
Monoisotopic Mass: 207.01024758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 104Å²

5-(1,3,4-Thiadiazol-2-yl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177780-1g	5-(1,3,4-thiadiazol-2-yl)nicotinic acid	1346687-59-9	95%	1g	$632	2021-08-05
Chemenu	CM177780-1g	5-(1,3,4-thiadiazol-2-yl)nicotinic acid	1346687-59-9	95%	1g	$605	2023-02-18
Alichem	A029206127-1g	5-(1,3,4-Thiadiazol-2-yl)nicotinic acid	1346687-59-9	95%	1g	$592.96	2022-04-03

5-(1,3,4-Thiadiazol-2-yl)nicotinic acid Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

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